Cas no 957043-80-0 (1-(Hydroxymethyl)-1H-pyrazole-4-carboxylic acid)

1-(Hydroxymethyl)-1H-pyrazole-4-carboxylic acid structure
957043-80-0 structure
Product Name:1-(Hydroxymethyl)-1H-pyrazole-4-carboxylic acid
CAS No:957043-80-0
MF:C5H6N2O3
MW:142.1127409935
CID:5012453
Update Time:2023-08-24

1-(Hydroxymethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(hydroxymethyl)-1H-pyrazole-4-carboxylic acid
    • BBL010160
    • STK711185
    • 1-(Hydroxymethyl)-1H-pyrazole-4-carboxylic acid
    • Inchi: 1S/C5H6N2O3/c8-3-7-2-4(1-6-7)5(9)10/h1-2,8H,3H2,(H,9,10)
    • InChI Key: WHIDELRBKKDGLY-UHFFFAOYSA-N
    • SMILES: OCN1C=C(C(=O)O)C=N1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 139
  • XLogP3: -0.9
  • Topological Polar Surface Area: 75.4

1-(Hydroxymethyl)-1H-pyrazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1400678-500mg
1-(Hydroxymethyl)-1H-pyrazole-4-carboxylic acid
957043-80-0 98%
500mg
¥4145.00 2024-04-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1400678-1g
1-(Hydroxymethyl)-1H-pyrazole-4-carboxylic acid
957043-80-0 98%
1g
¥5168.00 2024-04-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1400678-5g
1-(Hydroxymethyl)-1H-pyrazole-4-carboxylic acid
957043-80-0 98%
5g
¥8326.00 2024-04-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1400678-10g
1-(Hydroxymethyl)-1H-pyrazole-4-carboxylic acid
957043-80-0 98%
10g
¥11642.00 2024-04-23
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